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Compound of Interest

Compound Name: 2-(Hexyloxy)benzonitrile
CAS No.: 121554-15-2
Cat. No.: B048131
Get Quote
. J

Executive Safety Summary

2-(Hexyloxy)benzonitrile is an aryl nitrile ether. While the hexyloxy chain reduces volatility
compared to lower molecular weight nitriles, the cyano moiety (-CN) presents specific hazard
risks—primarily the potential release of hydrogen cyanide (HCN) upon contact with strong
acids or thermal decomposition.

Immediate Action Directive:
e Do NOT mix with acidic waste streams (Risk of HCN evolution).
¢ Do NOT mix with strong oxidizers (Risk of exothermic reaction/fire).

+ Primary Disposal Route: Commercial thermal incineration via approved hazardous waste
contractor.

Chemical Profile & Identification
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Parameter

Data

Chemical Name

2-(Hexyloxy)benzonitrile

CAS Number 121554-15-2
Molecular Formula Ci13H17NO
Molecular Weight 203.28 g/mol

Physical State

Liquid or Low-Melting Solid (Structure-
dependent)

Solubility

Insoluble in water; Soluble in organic solvents
(DCM, EtOAc, DMSO)

Hazard Class

Irritant (Skin/Eye), Acute Toxicity
(Oral/Dermal/Inhal.)

Regulatory Framework (RCRA & EPA)

Unlike parent Benzonitrile (RCRA U019), 2-(Hexyloxy)benzonitrile is not a specifically listed

P- or U-list waste. Therefore, it must be characterized by its properties.

e \Waste Code Determination:

o D001 (Ignitable): If the flash point is < 60°C (140°F). Note: As a higher molecular weight
ether, it likely exceeds this, but verification is required.

o D003 (Reactive): Only if the specific batch generates toxic gases (cyanides) when

exposed to pH conditions between 2 and 12.5.

o Default Classification: If not ignitable or reactive, classify as Non-RCRA Regulated

Chemical Waste (unless state regulations differ), but treat as Toxic Organic Waste for

safety.

Disposal Decision Matrix

The following workflow illustrates the decision logic for disposing of 2-(Hexyloxy)benzonitrile

based on its physical state and contamination level.
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Figure 1: Decision logic for segregating and packaging nitrile waste streams.
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Step-by-Step Disposal Protocols
Protocol A: Routine Liquid Waste (Solutions)

Applicability: Reaction mixtures, mother liquors, or stock solutions in organic solvents.

Segregation:

o Ensure the waste container is designated for "Non-Halogenated Organic Solvents."

o CRITICAL: Verify the container contains NO acidic waste (e.g., HCI, H2SOa4).

pH Adjustment (Safety Layer):

o It is best practice to keep nitrile waste slightly alkaline (pH 9-10) to prevent hydrolysis to
HCN. Add small amounts of aqueous Sodium Hydroxide (NaOH) or organic base
(Triethylamine) if the solution is neutral/acidic.

Containerization:

o Use High-Density Polyethylene (HDPE) or glass carboys.

o Do not fill >90% capacity to allow for thermal expansion.

Labeling:
o Tag with full chemical name: "Waste 2-(Hexyloxy)benzonitrile in [Solvent Name]."

o Add hazard warnings: "Toxic," "Irritant."

Protocol B: Solid Waste & Spill Cleanup

Applicability: Pure compound, contaminated gloves, weighing boats, or spill cleanup materials.
» PPE Requirements:
o Nitrile gloves (Double gloving recommended).

o Safety goggles + Face shield (if splash risk exists).
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o Lab coat + Chemical apron.

e Spill Management:
o Isolate: Evacuate the immediate area if the spill is large (>100mL) or if heating occurred.

o Absorb: Cover the spill with an inert absorbent (Vermiculite, Diatomaceous Earth, or
Sand).[1] Do NOT use paper towels (combustible).

o Collect: Scoop absorbed material into a wide-mouth HDPE jar or pail.
e Decontamination:

o Wipe the surface with a 1% aqueous NaOH solution to neutralize residues, followed by a
water rinse. Collect all rinsates into the liquid waste container.

e Disposal:
o Seal the jar/pail. Label as "Solid Hazardous Waste: Nitrile Contaminated Debris."

Chemical Compatibility & Segregation

Proper segregation is the primary defense against laboratory accidents involving nitriles.
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Figure 2: Chemical compatibility map. Red lines indicate dangerous combinations; green lines
indicate safe storage/disposal partners.

Scientific Rationale: Why Incineration?

While chemical hydrolysis (using strong base/acid) can convert nitriles to less toxic amides or
carboxylic acids (e.g., converting benzonitrile to benzoic acid), this procedure is not
recommended for routine disposal of 2-(Hexyloxy)benzonitrile for three reasons:

¢ Solubility Issues: The hexyloxy chain renders the molecule lipophilic, making aqueous
hydrolysis slow and potentially incomplete, leading to a biphasic mixture that is difficult to
characterize.
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» Process Safety: Hydrolysis requires refluxing with strong reagents, introducing thermal risks
and potential volatile emissions in a non-process environment.

» Regulatory Compliance: Incomplete reaction products may still require hazardous waste
disposal, negating the effort. High-temperature incineration (>1000°C) ensures complete
destruction of the cyano group into N2 and COz, leaving no toxic residue.

References

o National Institute of Standards and Technology (NIST).Benzonitrile, 2-hydroxy- Properties &
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« U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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